Cas no 711-17-1 (e/z-1-iodo-2-(pentafluoroethyl)cyclohexane)

• Product Name: e/z-1-iodo-2-(pentafluoroethyl)cyclohexane
• CAS No: 711-17-1
• MF: C₈H₁₀F₅I
• MW: 328.061492443085
• MDL: MFCD02183509
• CID: 976120
• PubChem ID: 2775175
• Update Time: 2025-04-19

e/z-1-iodo-2-(pentafluoroethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(1,1,2,2,2-pentafluoroethyl)cyclohexane
• cis-1-Jod-2-perfluorethyl-cyclohexan
• PC8651
• z-1-iodo-2-(pentafluoroethyl)cyclohexane
• E/Z-1-IODO-2-(PENTAFLUOROETHYL)CYCLOHEXANE
• 1-Iodo-2-(perfluoroethyl)cyclohexane
• 1-iodo-2-(pentafluoroethyl)cyclohexane (e/z)
• AKOS030231387
• DTXSID90379434
• cis/trans-1-Iodo-2-(pentafluoroethyl)cyclohexane
• MFCD02183509
• cis-1-Iodo-2-(pentafluoroethyl)cyclohexane
• 711-17-1
• CS-0455131
• trans-1-Iodo-2-(pentafluoroethyl)cyclohexane
• (E/Z)-1-Iodo-2-(pentafluoroethyl)cyclohexane
• 1-IODO-2-(PENTAFLUOROETHYL)CYCLOHEXANE
• 38787-67-6
• e/z-1-iodo-2-(pentafluoroethyl)cyclohexane

• MDL： MFCD02183509
• Inchi： 1S/C8H10F5I/c9-7(10,8(11,12)13)5-3-1-2-4-6(5)14/h5-6H,1-4H2
• InChI Key： DSLYPUILDQBYTC-UHFFFAOYSA-N
• SMILES： IC1CCCCC1C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 655.94900
• Monoisotopic Mass: 327.97474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 8.35560